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Introduction
Thermochemical energy storage (TCES) is a promising technology for storing thermal energy

with high energy density and for long durations without significant heat loss. Salt hydrates are a

class of materials extensively studied for TCES applications due to their reversible dehydration

and hydration reactions. Calcium malonate dihydrate (Ca(C₃H₂O₄)·2H₂O) has emerged as a

potential candidate for low-to-mid-temperature TCES, particularly for applications such as

waste heat recovery and solar thermal energy storage.[1][2] This document provides detailed

application notes and experimental protocols for the investigation of calcium malonate as a

thermochemical energy storage medium.

Thermochemical Properties of Calcium Malonate
Dihydrate
Calcium malonate dihydrate undergoes a reversible dehydration reaction upon heating,

storing energy in the chemical bonds of the anhydrous calcium malonate. This energy is

subsequently released as heat during the exothermic rehydration process. The dehydration has

been observed to occur in a two-step process, indicating the presence of inequivalently bonded

water molecules in the crystal structure.

The primary reaction for the thermochemical energy storage is:
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Ca(C₃H₂O₄)·2H₂O (s) + Heat ⇌ Ca(C₃H₂O₄) (s) + 2H₂O (g)

Key thermochemical properties of calcium malonate dihydrate are summarized in the table

below, with comparative data for the well-studied calcium oxalate monohydrate.

Property
Calcium Malonate
Dihydrate

Calcium Oxalate
Monohydrate

Reference

Formula Ca(C₃H₂O₄)·2H₂O Ca(C₂O₄)·H₂O N/A

Molar Mass 178.15 g/mol 146.11 g/mol [3][4]

Enthalpy of

Dehydration (ΔH)
637 J/g ~580 J/g [2][5][6]

Operating

Temperature Range
100 - 200 °C 100 - 200 °C [2][6]

Dehydration Onset

Temperature

~158 °C (Step 1),

~192 °C (Step 2)
~130 - 180 °C N/A

Thermal Stability Limit Up to 220 °C ~220 °C [2][6]

Experimental Protocols
The following protocols provide a framework for the synthesis, characterization, and

performance evaluation of calcium malonate in a thermochemical energy storage context.

Synthesis of Calcium Malonate Dihydrate
Objective: To synthesize calcium malonate dihydrate crystals suitable for thermochemical

analysis. This protocol is adapted from the gel-aided reaction method.

Materials:

Sodium metasilicate solution (specific gravity 1.03)

Malonic acid (1 M)

Calcium chloride (0.2 M)
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Distilled water

Test tubes

pH meter

Protocol:

Prepare a silica gel by acidifying a sodium metasilicate solution with 1 M malonic acid until

a pH of ~8 is reached.

Pour the resulting sol into test tubes to a height of approximately 10 cm and allow it to set

for 48 hours.

Once the gel has set, carefully add 10 mL of 1 M malonic acid as the inner electrolyte on

top of the gel.

After 24 hours, carefully pipette out the excess inner electrolyte.

Gently pour 20 mL of 0.2 M calcium chloride solution as the outer electrolyte on top of the

gel.

Seal the test tubes and leave them undisturbed at room temperature.

Colorless, prismatic crystals of calcium malonate dihydrate will form within the gel matrix

over the course of several days to weeks.

Harvest the crystals, wash them with distilled water, and air-dry them.

Thermogravimetric and Differential Scanning
Calorimetry (TGA/DSC) Analysis

Objective: To determine the dehydration temperatures, mass loss, and enthalpy of

dehydration of the synthesized calcium malonate dihydrate.

Instrumentation: Simultaneous Thermal Analyzer (TGA/DSC).

Protocol:
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Calibrate the TGA/DSC instrument according to the manufacturer's specifications.

Place approximately 5-10 mg of the synthesized calcium malonate dihydrate powder into

an alumina crucible.

Place the crucible in the TGA/DSC furnace.

Heat the sample from room temperature to 250 °C at a constant heating rate of 10 °C/min.

Use an inert purge gas, such as nitrogen, with a flow rate of 50 mL/min to remove the

evolved water vapor.

Record the mass loss (TGA curve) and heat flow (DSC curve) as a function of

temperature.

Analyze the data to determine the onset and peak temperatures of dehydration, the

percentage of mass loss for each dehydration step, and the integrated peak area of the

DSC curve to calculate the enthalpy of dehydration.

Dehydration-Rehydration Cycling Performance
Objective: To evaluate the stability and energy storage performance of calcium malonate
dihydrate over multiple charge-discharge cycles.

Instrumentation: A custom-built reactor setup with controlled temperature and humidity, or a

Dynamic Vapor Sorption (DVS) system.

Protocol:

Place a known mass of calcium malonate dihydrate in the sample holder of the reactor or

DVS.

Dehydration (Charging): Heat the sample to a temperature above the final dehydration

peak (e.g., 210 °C) under a flow of dry nitrogen until the mass stabilizes, indicating

complete dehydration.

Cooling: Cool the anhydrous calcium malonate to the desired rehydration temperature

(e.g., 60 °C) under the dry nitrogen flow.
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Rehydration (Discharging): Introduce a humidified gas stream (e.g., nitrogen saturated

with water vapor at a specific dew point) into the reactor at a controlled flow rate.

Monitor the sample mass and the temperature difference between the inlet and outlet gas

streams to determine the rehydration rate and heat release.

Continue the humidified gas flow until the sample mass stabilizes, indicating complete

rehydration to the dihydrate form.

Repeat steps 2-6 for a desired number of cycles (e.g., 50-100 cycles) to assess the

material's stability.

Analyze the change in mass, enthalpy of rehydration, and reaction kinetics over the cycles

to evaluate the performance degradation.

Visualizations
Thermochemical Energy Storage Cycle

Charging (Endothermic) Discharging (Exothermic)

Hydrated Salt
Anhydrous SaltHeat Input Anhydrous Salt

Water Vapor

Release

Hydrated Salt
Water Vapor Input

Cycle Repeat

Click to download full resolution via product page

Caption: Thermochemical energy storage cycle of a salt hydrate.

Experimental Workflow for Material Evaluation
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Caption: Experimental workflow for evaluating calcium malonate.
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Concluding Remarks
Calcium malonate dihydrate presents itself as a viable candidate for thermochemical energy

storage in the low-to-mid temperature range, with a notable advantage of a higher enthalpy of

dehydration compared to some other calcium-based salt hydrates. The provided protocols offer

a foundational approach for its synthesis and evaluation. Further research should focus on

optimizing the synthesis to control crystal size and morphology, conducting long-term cycling

stability tests under realistic operating conditions, and exploring the use of composite materials

(e.g., impregnation into porous matrices) to enhance heat and mass transfer properties. These

investigations will be crucial in determining the practical viability of calcium malonate for

TCES applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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